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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl citronellate, the ethyl ester of citronellic acid, is a valuable and versatile chiral building

block in organic synthesis.[1][2][3] Derived from natural sources like citronella oil, this

monoterpenoid serves as a readily available starting material for the synthesis of a wide array

of complex molecules, particularly in the fragrance, flavor, and pharmaceutical industries.[4][5]

Its inherent chirality and functional groups—an ester and a trisubstituted double bond—provide

multiple reaction sites for strategic chemical transformations. This guide details the utility of

ethyl citronellate as a precursor, focusing on key synthetic applications, experimental

protocols, and underlying reaction mechanisms.

Physicochemical Properties of Ethyl Citronellate
A clear understanding of the physical and chemical properties of ethyl citronellate is

fundamental for its application in synthesis.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₂ [6]

Molecular Weight 198.3 g/mol [6]

Appearance Colorless Liquid [7]

Odor Fruity, citrusy-rosy [4]

Specific Gravity 0.88600 to 0.89400 @ 25°C [4]

Refractive Index 1.43600 to 1.44300 @ 20°C [4]

Flash Point 103.89 °C (219.00 °F) [4]

Boiling Point Data not available

CAS Number 26728-44-9 [6]

Core Synthetic Transformations
Ethyl citronellate's utility stems from its conversion into key intermediates, primarily (-)-

citronellol and (+)-citronellal. These transformations unlock pathways to high-value fragrance

compounds and pharmaceutical intermediates.

Caption: Synthetic utility of ethyl citronellate.

The conversion of the ester functional group in ethyl citronellate into an alcohol (citronellol) or

an aldehyde (citronellal) is the crucial first step for many synthetic routes.

Synthesis of Citronellol: The reduction of ethyl citronellate to citronellol is typically achieved

using powerful reducing agents like lithium aluminum hydride (LiAlH₄) in an anhydrous ether

solvent. This reaction proceeds with high yield and preserves the stereocenter.

Synthesis of Citronellal: A more controlled, partial reduction is required to obtain citronellal.

This is commonly accomplished using diisobutylaluminium hydride (DIBAL-H) at low

temperatures (e.g., -78 °C) to prevent over-reduction to the alcohol.

Application in Fragrance Synthesis: Rose Oxide
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Rose oxide is a key fragrance component found in roses and geranium oil, prized for its

characteristic floral and green scent.[7][8] It can be synthesized from citronellol, an immediate

derivative of ethyl citronellate.[9] The industrial synthesis typically produces a mixture of four

stereoisomers, with the (-)-cis isomer being the most olfactorily significant.[8][10]

The most common synthetic route involves three main steps starting from citronellol.

Caption: Synthesis of Rose Oxide from Citronellol.

A reported method involves bromomethoxylation, elimination, and acid-induced cyclization.[11]

A more common industrial method is outlined below.[9][10]

Photo-oxidation: A solution of citronellol in a suitable solvent (e.g., methanol) containing a

photosensitizer (e.g., Rose Bengal) is irradiated with light in the presence of a stream of

oxygen. This generates two allylic hydroperoxides.

Reduction: The resulting hydroperoxide mixture is reduced, for example, with sodium sulfite

(Na₂SO₃) or through catalytic hydrogenation, to yield the corresponding diols.[9]

Cyclization: The diols are then treated with a dilute acid, such as sulfuric acid, to induce ring

closure. This dehydration and cyclization step forms a mixture of cis- and trans-rose oxide

isomers.[9]

Purification: The final product is purified by fractional distillation to separate the rose oxide

isomers from any unreacted diols.[9]

Starting
Material

Key Reagents Yield cis:trans Ratio Reference

(R)-(+)-

Citronellol

NBS, MeOH;

KOtBu; H₂SO₄
~78.6% 70:30 to 75:25 [11]

β-Citronellol

Iodosylbenzene

(PhIO),

MeCN/H₂O

High Purity ~90:10 [8]

Dextrorotatory

Citronellol

Photo-oxidation,

H₂, H₂SO₄
Not specified 7:3 [9]
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Application in Pharmaceutical Synthesis: Menthol
Menthol is a cyclic monoterpene alcohol with eight possible stereoisomers. It is widely used in

pharmaceuticals, cosmetics, and flavorings for its characteristic cooling sensation.[5][12] The

synthesis of menthol often starts from citronellal, which can be derived from ethyl citronellate.

The process involves a key cyclization step followed by hydrogenation.

The one-pot synthesis from citronellal is an efficient process that utilizes a bifunctional catalyst.

Caption: One-pot synthesis of menthol from citronellal.

This reaction is a two-step process:

Cyclization: Citronellal undergoes an intramolecular ene-type reaction (a Prins-type

cyclization) catalyzed by acid sites on the catalyst (e.g., zeolites) to form isopulegol.[5][13]

Hydrogenation: The double bond in isopulegol is then hydrogenated over metal sites (e.g.,

Ni, Pt, Ru) on the same catalyst to yield menthol isomers.[5][12][14]

The following is a generalized protocol based on batch reactor studies.[5][15]

Catalyst Preparation: A bifunctional catalyst (e.g., 2.5 wt.% Ru/H-Beta-300) is pre-reduced

ex-situ in a tube furnace under a hydrogen flow at 350°C.[15]

Reactor Setup: The pre-reduced catalyst (1 g) is transferred to a batch reactor. A solution of

citronellal (1.2 g) in a solvent like cyclohexane (90 ml) is added.[15]

Reaction Conditions: The reactor is sealed, flushed with an inert gas (N₂/Ar), and then

pressurized with hydrogen to 10 bar. The reaction is heated to the desired temperature (e.g.,

35-120°C) and stirred vigorously (e.g., 900 rpm) to overcome mass transfer limitations.[5][15]

Monitoring and Analysis: The reaction progress is monitored by taking liquid samples at

intervals and analyzing them by gas chromatography (GC) to determine conversion and

product distribution.[15]
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Catalyst
Temperat
ure

Pressure
Conversi
on

Menthol
Yield/Con
c.

Stereosel
ectivity

Referenc
e

Acidified

Natural

Zeolite &

Raney

Nickel

120°C 5 bar 80% ~68% (v/v)
Not

specified
[5]

Ru/H-beta-

300

extrudates

Not

specified

Not

specified
High High 67-73% [14]

2.5 wt%

Ru/H-Beta-

300 (batch

reactor)

35°C 10 bar ~80% ~60% 70-71% [15]

2.5 wt%

Pt/H-Beta-

25 (batch

reactor)

35°C 10 bar ~80% ~45% 70-71% [15]

The Prins Reaction: A Key Cyclization Strategy
The Prins reaction is a powerful acid-catalyzed carbon-carbon bond-forming reaction between

an alkene (the homoallylic alcohol moiety in citronellol or the alkene in citronellal) and a

carbonyl compound (the aldehyde in citronellal).[16] This reaction is fundamental to the

synthesis of the tetrahydropyran ring in rose oxide and the cyclohexane ring in isopulegol.

The reaction proceeds via an oxocarbenium ion intermediate, which is attacked

intramolecularly by the alkene π-bond.[17] The resulting carbocation can then be trapped by a

nucleophile or lose a proton to yield the final product. The reaction conditions, such as

temperature, solvent, and the nature of the acid catalyst (protic or Lewis acid), dictate the

outcome.[16][18]

Caption: Mechanism of the Prins-type cyclization.
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Conclusion
Ethyl citronellate stands out as a premier chiral precursor in organic synthesis. Its value is

unlocked through straightforward reductions to citronellol and citronellal, which serve as

gateways to high-demand products like rose oxide and menthol. The synthetic routes rely on

fundamental organic transformations, including reductions, photo-oxidations, and powerful

acid-catalyzed cyclization reactions like the Prins reaction. The ability to control these

reactions, particularly the stereochemical outcomes, is critical for producing materials that meet

the stringent requirements of the fragrance and pharmaceutical industries. Further research

into novel catalytic systems promises to enhance the efficiency and sustainability of these

synthetic pathways, solidifying the importance of ethyl citronellate as a cornerstone of modern

terpene chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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